6-(4-Bromo-1H-pyrazol-1-YL)-5-methylpyridine-3-carbaldehyde

• Molecular Formula: C10H8BrN3O
• Molecular Weight: 266.09 g/mol
• IUPAC Name: 6-(4-bromopyrazol-1-yl)-5-methylpyridine-3-carbaldehyde
• InChI: InChI=1S/C10H8BrN3O/c1-7-2-8(6-15)3-12-10(7)14-5-9(11)4-13-14/h2-6H,1H3
• InChI Key: JEBYFOPPYQPANI-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CN=C1N2C=C(C=N2)Br)C=O

Description

6-(4-Bromo-1H-pyrazol-1-YL)-5-methylpyridine-3-carbaldehyde is a heterocyclic compound featuring a pyridine core substituted at the 3-, 5-, and 6-positions. The 6-position bears a 4-bromo-pyrazole moiety, the 5-position a methyl group, and the 3-position a carbaldehyde functional group. The bromine atom enables cross-coupling reactions (e.g., Suzuki-Miyaura), while the aldehyde group offers reactivity toward nucleophilic additions or condensations .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 6-(4-Bromo-1H-pyrazol-1-YL)-5-methylpyridine-3-carbaldehyde typically involves the reaction of 4-bromo-1H-pyrazole with 5-methylpyridine-3-carbaldehyde under specific conditions. One common method includes the use of a base such as potassium carbonate in a polar solvent like dimethylformamide (DMF) at elevated temperatures . The reaction proceeds through nucleophilic substitution, where the pyrazole nitrogen attacks the aldehyde carbon, forming the desired product.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The process would be optimized for yield and purity, often involving continuous flow reactors and automated systems to ensure consistent quality and efficiency .

Chemical Reactions Analysis

Types of Reactions

6-(4-Bromo-1H-pyrazol-1-YL)-5-methylpyridine-3-carbaldehyde can undergo various chemical reactions, including:

Oxidation: The aldehyde group can be oxidized to a carboxylic acid using oxidizing agents like potassium permanganate or chromium trioxide.

Reduction: The aldehyde group can be reduced to an alcohol using reducing agents such as sodium borohydride or lithium aluminum hydride.

Substitution: The bromine atom on the pyrazole ring can be substituted with other nucleophiles, such as amines or thiols, under appropriate conditions.

Common Reagents and Conditions

Oxidation: Potassium permanganate in an aqueous medium.

Reduction: Sodium borohydride in methanol.

Substitution: Amines in the presence of a base like triethylamine in a polar solvent.

Major Products Formed

Oxidation: 6-(4-Bromo-1H-pyrazol-1-YL)-5-methylpyridine-3-carboxylic acid.

Reduction: 6-(4-Bromo-1H-pyrazol-1-YL)-5-methylpyridine-3-methanol.

Substitution: 6-(4-Amino-1H-pyrazol-1-YL)-5-methylpyridine-3-carbaldehyde.

Scientific Research Applications

6-(4-Bromo-1H-pyrazol-1-YL)-5-methylpyridine-3-carbaldehyde has several applications in scientific research:

Chemistry: Used as a building block in the synthesis of more complex heterocyclic compounds.

Biology: Investigated for its potential as a bioactive molecule with antimicrobial and anticancer properties.

Medicine: Explored as a potential lead compound in drug discovery for various therapeutic targets.

Industry: Utilized in the development of advanced materials with specific electronic or optical properties.

Mechanism of Action

The mechanism of action of 6-(4-Bromo-1H-pyrazol-1-YL)-5-methylpyridine-3-carbaldehyde depends on its specific application. In medicinal chemistry, it may interact with biological targets such as enzymes or receptors, modulating their activity. The pyrazole ring can engage in hydrogen bonding and π-π interactions, while the aldehyde group can form covalent bonds with nucleophilic sites on proteins .

Comparison with Similar Compounds

Structural Analogs and Key Differences

The following table compares 6-(4-Bromo-1H-pyrazol-1-YL)-5-methylpyridine-3-carbaldehyde with structurally related compounds from literature and commercial sources:

Compound Name	Core Structure	Substituents	Molecular Weight (g/mol)	Key Functional Groups	Reactivity/Applications	Source
6-(4-Bromo-1H-pyrazol-1-YL)-5-methylpyridine-3-carbaldehyde	Pyridine	4-Bromo-pyrazole, methyl, carbaldehyde	~265.1 (estimated)	Aldehyde, Br	Cross-coupling, nucleophilic additions	Target compound
2-(4-Bromo-1H-pyrazol-1-yl)pyridine	Pyridine	4-Bromo-pyrazole	209.04	Br	Cross-coupling intermediates
5-(4-Methoxyphenyl)-3-phenyl-4,5-dihydro-1H-pyrazole-1-carboximidamide	Dihydro-pyrazole	Methoxyphenyl, phenyl, carboximidamide	309.35	Carboximidamide	Biological activity (e.g., antimicrobial)
5-(4-(2,6-Difluorophenoxy)-3-isopropoxy-5-methyl-1H-pyrazol-1-yl)-2-methoxypyridine	Pyridine	Difluorophenoxy, isopropoxy, methoxy	433.41	Ether, fluorine	Dihydroorotate dehydrogenase (DHODH) inhibition

Electronic and Steric Effects

• Bromine vs. Methoxy/Fluorine Substituents : The bromine in the target compound is a strong electron-withdrawing group, enhancing electrophilicity at the pyridine ring compared to methoxy or fluorine substituents in analogs like the DHODH inhibitor (compound 19c, ). This difference may influence reactivity in catalytic reactions or binding affinity in biological targets.
• Aldehyde vs. Carboximidamide : The aldehyde group in the target compound offers distinct reactivity (e.g., forming Schiff bases) compared to the carboximidamide group in dihydro-pyrazole analogs, which may exhibit hydrogen-bonding interactions in biological systems .

Biological Activity

6-(4-Bromo-1H-pyrazol-1-YL)-5-methylpyridine-3-carbaldehyde is a compound of interest in medicinal chemistry due to its diverse biological activities. This article reviews the biological properties of this compound, including its pharmacological effects, mechanisms of action, and potential therapeutic applications based on recent research findings.

The compound's molecular formula is $C_9H_8BrN_3O$, with a molecular weight of 242.08 g/mol. The structure features a brominated pyrazole ring, which is known to enhance biological activity through various mechanisms.

Antimicrobial Activity

Recent studies have highlighted the antimicrobial potential of pyrazole derivatives, including 6-(4-Bromo-1H-pyrazol-1-YL)-5-methylpyridine-3-carbaldehyde. The compound exhibits significant inhibitory effects against various bacterial strains, including Staphylococcus aureus and Escherichia coli. In vitro tests demonstrated minimum inhibitory concentrations (MIC) ranging from 0.0039 to 0.025 mg/mL, indicating strong antibacterial properties .

Table 1: Antimicrobial Activity of Related Pyrazole Compounds

Compound	MIC (mg/mL)	Target Organisms
6-(4-Bromo-1H-pyrazol-1-YL)-5-methylpyridine-3-carbaldehyde	0.0039 - 0.025	S. aureus, E. coli
Phenylbutazone	0.01	Various bacterial strains
1-Acetyl-3-(3,4-dimethoxyphenyl)-5-(4-(arylureido)phenyl)-4,5-dihydropyrazole	0.01	E. coli, Klebsiella pneumoniae

Anti-inflammatory Activity

The compound also shows promising anti-inflammatory effects, comparable to standard anti-inflammatory drugs like dexamethasone. In experimental models, it inhibited tumor necrosis factor-alpha (TNF-α) and interleukin-6 (IL-6) production significantly at concentrations as low as 10 µM .

Table 2: Anti-inflammatory Effects

Compound	TNF-α Inhibition (%)	IL-6 Inhibition (%)
6-(4-Bromo-1H-pyrazol-1-YL)-5-methylpyridine-3-carbaldehyde	61 - 85	76 - 93
Dexamethasone	76	86

The biological activity of the compound can be attributed to its ability to interact with various molecular targets:

• Inhibition of Enzymatic Activity : The pyrazole moiety is known to inhibit cyclooxygenase enzymes (COX), leading to reduced synthesis of pro-inflammatory mediators.
• Antioxidant Properties : The compound may exhibit antioxidant activity by scavenging free radicals, thus protecting cells from oxidative stress.
• Interaction with Receptors : It may modulate signaling pathways by interacting with specific receptors involved in inflammation and immune responses.

Case Studies

Several case studies have documented the effectiveness of pyrazole derivatives in treating inflammatory diseases:

• Model for Rheumatoid Arthritis : In a mouse model of rheumatoid arthritis, administration of the compound resulted in significant reduction in joint swelling and inflammatory markers.
• Cancer Research : Preliminary studies indicate that compounds similar to 6-(4-Bromo-1H-pyrazol-1-YL)-5-methylpyridine-3-carbaldehyde may have cytotoxic effects against cancer cell lines, suggesting potential as an anticancer agent.